Cas no 1693603-05-2 (4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethyloxane-4-carboxylic acid)

• Product Name: 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethyloxane-4-carboxylic acid
• CAS No: 1693603-05-2
• MF: C₂₃H₂₅NO₅
• MW: 395.448306798935
• CID: 4611266
• Update Time: 2025-10-18

4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethyloxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethyloxane-4-carboxylic acid

• Inchi： 1S/C23H25NO5/c1-22(2)14-23(20(25)26,11-12-29-22)24-21(27)28-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,19H,11-14H2,1-2H3,(H,24,27)(H,25,26)
• InChI Key： UDECQJCABKIMEG-UHFFFAOYSA-N
• SMILES： C1(C)(C)OCCC(NC(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)(C(O)=O)C1

Additional information on 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethyloxane-4-carboxylic acid

Professional Introduction to 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethyloxane-4-carboxylic Acid (CAS No 1693603-05-2)

4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethyloxane-4-carboxylic acid, identified by its CAS number CAS No 1693603-05-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorenyl moiety and an amino acid derivative. The presence of these functional groups imparts unique chemical properties that make it a valuable candidate for various research applications.

The structural complexity of 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethyloxane-4-carboxylic acid arises from its combination of a fluorene-based backbone with a protected amino group and a carboxylic acid functionality. The fluorenyl group, specifically 9H-fluoren-9-yl, is known for its stability and fluorescence properties, making it a popular choice in the design of bioimaging agents and fluorescent probes. The methoxy carbonyl (Moc) protecting group on the amino function provides stability under various reaction conditions while allowing for selective deprotection when necessary.

In recent years, there has been growing interest in the development of novel compounds that can serve as intermediates in the synthesis of bioactive molecules. The utility of 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethyloxane-4-carboxylic acid lies in its ability to be incorporated into more complex structures through various chemical transformations. For instance, the protected amino group can be selectively deprotected under mild conditions to yield a free amine, which can then be further functionalized via coupling reactions with carboxylic acids or other electrophiles.

The dimethyl oxane ring in the compound's name, 2,2-dimethyloxane-4-carboxylic acid, contributes to its overall steric environment and influences its solubility and reactivity. This moiety is often employed in medicinal chemistry to enhance metabolic stability and improve pharmacokinetic properties of drug candidates. The carboxylic acid functionality at the 4-position provides another point of reactivity, enabling further derivatization through esterification or amidation reactions.

One of the most compelling aspects of 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethyloxane-4-carboxylic acid is its potential application in the synthesis of peptide mimetics and protease inhibitors. The fluorenyl-methoxycarbonyl amino acid derivative can be used to construct peptidomimetics that mimic the bioactivity of natural peptides while exhibiting improved pharmacological profiles. This approach has been particularly useful in the development of drugs targeting protein-protein interactions, which are challenging to modulate with traditional small-molecule inhibitors.

The compound's structural features also make it a promising candidate for use in drug discovery campaigns targeting neurological disorders. Recent studies have highlighted the importance of fluorinated aromatic compounds in the development of neuroprotective agents and cognitive enhancers. The fluorescence properties of the fluorene moiety allow for real-time monitoring of biological processes, making this compound an attractive tool for high-throughput screening assays.

In addition to its pharmaceutical applications, 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethyloxane-4-carboxylic acid has shown potential in materials science and nanotechnology. Its ability to emit light under specific excitation conditions makes it suitable for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Furthermore, the compound's stability under various environmental conditions enhances its suitability for long-term applications in these fields.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Key steps include the introduction of the fluorenyl group via nucleophilic aromatic substitution or cross-coupling reactions, followed by protection-deprotection strategies to manipulate the reactive sites. Advanced synthetic techniques such as flow chemistry have been employed to improve yield and purity while minimizing side reactions.

The growing body of research on 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethyloxane-4-carboxylic acid underscores its significance as a versatile building block in synthetic chemistry. Its unique structural features offer numerous opportunities for further exploration in both academic and industrial settings. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a crucial role in the next generation of therapeutic agents and advanced materials.